An In-depth Technical Guide to N-(3-Phenylpropionyl)glycine-d2: Synthesis, Function, and Experimental Protocols
An In-depth Technical Guide to N-(3-Phenylpropionyl)glycine-d2: Synthesis, Function, and Experimental Protocols
For Researchers, Scientists, and Drug Development Professionals
Abstract
N-(3-Phenylpropionyl)glycine-d2 is the deuterated stable isotope-labeled form of N-(3-Phenylpropionyl)glycine. Its primary application in research is as an internal standard for quantitative analysis by mass spectrometry. The non-labeled compound, N-(3-Phenylpropionyl)glycine, is a significant biomarker in the diagnosis of Medium-Chain Acyl-CoA Dehydrogenase (MCAD) deficiency, an inherited metabolic disorder. Furthermore, recent studies have identified N-(3-Phenylpropionyl)glycine as a gut microbiota-derived metabolite with potential therapeutic applications in metabolic diseases, specifically demonstrating anti-adipogenic effects through the modulation of the Peroxisome Proliferator-Activated Receptor (PPAR) signaling pathway. This guide provides a comprehensive overview of N-(3-Phenylpropionyl)glycine-d2, its synthesis, the biological functions of its non-deuterated analog, and detailed experimental protocols for its application and study.
Introduction to N-(3-Phenylpropionyl)glycine-d2
N-(3-Phenylpropionyl)glycine-d2 is a synthetic, isotopically labeled compound where two hydrogen atoms on the glycine moiety are replaced with deuterium. This isotopic substitution renders the molecule heavier than its natural counterpart, N-(3-Phenylpropionyl)glycine, without significantly altering its chemical properties. This key characteristic makes it an ideal internal standard for stable isotope dilution analysis, a highly accurate method for quantifying molecules in complex biological samples using mass spectrometry.
Chemical Properties:
| Property | Value |
| Chemical Name | 2-(3-phenylpropanamido-d2)acetic acid |
| CAS Number | 1219795-43-3[1] |
| Molecular Formula | C₁₁H₁₁D₂NO₃ |
| Molecular Weight | 209.24 g/mol [1] |
| Appearance | Solid powder[1] |
| Purity | ≥98%[1] |
Synthesis of N-(3-Phenylpropionyl)glycine
Reaction Scheme:
Caption: General synthesis workflow for N-(3-Phenylpropionyl)glycine-d2.
Experimental Protocol (Adapted for Deuterated Synthesis):
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Dissolution: Dissolve glycine-d2 in an aqueous solution of a suitable base, such as sodium hydroxide, at a controlled temperature (e.g., 0-5 °C).
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Acylation: Slowly add 3-phenylpropionyl chloride to the glycine-d2 solution with vigorous stirring. The reaction is typically carried out in a biphasic system (e.g., diethyl ether and water) to facilitate the reaction and subsequent separation.
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Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical technique, such as Thin Layer Chromatography (TLC).
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Workup: After the reaction is complete, acidify the aqueous layer with a mineral acid (e.g., HCl) to precipitate the N-(3-Phenylpropionyl)glycine-d2 product.
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Purification: Collect the precipitate by filtration, wash with cold water, and dry under vacuum. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).
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Characterization: Confirm the identity and purity of the final product using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).
Function of N-(3-Phenylpropionyl)glycine
The biological significance of N-(3-Phenylpropionyl)glycine-d2 lies in its utility as a tool to study its non-deuterated counterpart, which has two primary functions:
Diagnostic Biomarker for MCAD Deficiency
Medium-Chain Acyl-CoA Dehydrogenase (MCAD) deficiency is an autosomal recessive inherited disorder of fatty acid oxidation. Individuals with MCAD deficiency cannot properly metabolize medium-chain fatty acids, leading to their accumulation and the production of abnormal metabolites. One such key diagnostic marker is N-(3-Phenylpropionyl)glycine, which is found at significantly elevated levels in the urine of MCAD patients.[2] The detection of this compound, often after an oral load of phenylpropionic acid, is a reliable method for diagnosing this condition.
Diagnostic Workflow:
Caption: Workflow for the diagnosis of MCAD deficiency.
Quantitative Data:
The following table summarizes the urinary concentrations of N-(3-Phenylpropionyl)glycine in patients with MCAD deficiency compared to control groups, as reported by Rinaldo et al. (1988).
| Group | N | N-(3-Phenylpropionyl)glycine (µmol/mmol of creatinine) |
| MCAD-Deficient Patients | ||
| - Acutely ill | 13 | 1.88 ± 1.12 |
| - Asymptomatic | 41 | 0.98 ± 0.81 |
| Control Groups | ||
| - Healthy Controls | 55 | Not Detected |
| - Patient Controls | 43 | Not Detected |
Data adapted from Rinaldo, P., et al. (1988). The New England journal of medicine, 319(20), 1308–1313.
Modulation of Adipogenesis and Metabolism
Recent research has unveiled a novel role for N-(3-Phenylpropionyl)glycine as a metabolite produced by gut microbiota. This compound has been shown to exert anti-adipogenic effects, meaning it can inhibit the differentiation of pre-adipocytes into mature fat cells (adipocytes). This discovery positions N-(3-Phenylpropionyl)glycine as a potential therapeutic agent for obesity and related metabolic disorders.
The mechanism of action involves the downregulation of key genes involved in adipogenesis and lipid metabolism. Transcriptomic analysis has revealed that N-(3-Phenylpropionyl)glycine significantly suppresses the Peroxisome Proliferator-Activated Receptor (PPAR) signaling pathway.[3] Adiponectin, a key hormone in glucose regulation and fatty acid oxidation, has been identified as a hub gene in the network of genes affected by N-(3-Phenylpropionyl)glycine.
Signaling Pathway:
Caption: Proposed signaling pathway of N-(3-Phenylpropionyl)glycine.
Quantitative Data:
The study by Kim et al. (2022) demonstrated a dose-dependent decrease in the expression of key adipogenic genes in 3T3-L1 cells treated with N-(3-Phenylpropionyl)glycine.
| Gene | Treatment | Relative mRNA Expression (Fold Change vs. Control) |
| Pparg | PPG (100 µM) | ~0.6 |
| PPG (200 µM) | ~0.4 | |
| Cebpa | PPG (100 µM) | ~0.7 |
| PPG (200 µM) | ~0.5 | |
| Acc1 | PPG (100 µM) | ~0.5 |
| PPG (200 µM) | ~0.3 | |
| Fasn | PPG (100 µM) | ~0.4 |
| PPG (200 µM) | ~0.2 |
Data are approximate values interpreted from graphical representations in Kim, H. R., et al. (2023). Genes & nutrition, 45(1), 1-11.
Experimental Protocols
This section provides detailed methodologies for key experiments involving N-(3-Phenylpropionyl)glycine and its deuterated analog.
Quantitative Analysis of Urinary N-(3-Phenylpropionyl)glycine by Stable Isotope Dilution GC/MS
This protocol is adapted from the method described by Rinaldo et al. (1988) for the diagnosis of MCAD deficiency.
Experimental Workflow:
Caption: Detailed workflow for GC/MS analysis of urinary acylglycines.
Methodology:
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Sample Preparation:
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To a defined volume of urine (e.g., 1 mL), add a known amount of N-(3-Phenylpropionyl)glycine-d2 as the internal standard.
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Acidify the sample to a pH of approximately 1 with concentrated HCl.
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Perform a liquid-liquid extraction with a water-immiscible organic solvent such as ethyl acetate.
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Evaporate the organic extract to dryness under a stream of nitrogen.
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Derivatization:
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To the dried residue, add a derivatizing agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), to convert the carboxylic acid group to a more volatile trimethylsilyl (TMS) ester.
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Heat the sample to facilitate the derivatization reaction.
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Gas Chromatography-Mass Spectrometry (GC/MS) Analysis:
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Inject the derivatized sample into a gas chromatograph coupled to a mass spectrometer.
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Use a suitable capillary column (e.g., DB-5) for the separation of the analytes.
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Operate the mass spectrometer in electron ionization (EI) mode and monitor for the characteristic ions of the TMS derivatives of N-(3-Phenylpropionyl)glycine and N-(3-Phenylpropionyl)glycine-d2.
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Quantification:
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Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.
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Determine the concentration of N-(3-Phenylpropionyl)glycine in the original sample by comparing this ratio to a standard curve prepared with known concentrations of the non-deuterated compound and a fixed concentration of the deuterated internal standard.
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In Vitro Adipocyte Differentiation and Anti-Adipogenic Assay
This protocol is based on the methodology used by Kim et al. (2022) to investigate the anti-adipogenic effects of N-(3-Phenylpropionyl)glycine in 3T3-L1 cells.
Experimental Workflow:
Caption: Workflow for assessing the anti-adipogenic effects.
Methodology:
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Cell Culture and Differentiation:
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Culture 3T3-L1 preadipocytes in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS).
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Induce differentiation two days post-confluence by switching to a differentiation medium containing DMEM, 10% FBS, 0.5 mM 3-isobutyl-1-methylxanthine (IBMX), 1 µM dexamethasone, and 10 µg/mL insulin (MDI cocktail).
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After two days, replace the differentiation medium with an insulin-containing medium (DMEM, 10% FBS, 10 µg/mL insulin) for another two days.
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Subsequently, maintain the cells in DMEM with 10% FBS, changing the medium every two days.
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Treatment:
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During the differentiation process, treat the cells with varying concentrations of N-(3-Phenylpropionyl)glycine.
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Oil Red O Staining:
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At the end of the differentiation period (e.g., day 8), fix the cells with 10% formalin.
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Stain the intracellular lipid droplets with Oil Red O solution.
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Elute the stain with isopropanol and quantify the absorbance at a specific wavelength (e.g., 520 nm) to measure lipid accumulation.
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Quantitative Real-Time PCR (qPCR):
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Isolate total RNA from the cells at different time points during differentiation.
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Synthesize complementary DNA (cDNA) by reverse transcription.
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Perform qPCR using primers specific for key adipogenic marker genes such as Pparg, Cebpa, Acc1, and Fasn.
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Normalize the expression of the target genes to a suitable housekeeping gene (e.g., Actb or Gapdh).
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Conclusion
N-(3-Phenylpropionyl)glycine-d2 serves as an indispensable tool for the accurate quantification of its non-deuterated analog, a critical biomarker for MCAD deficiency. The discovery of N-(3-Phenylpropionyl)glycine's role as a gut microbiota-derived metabolite with anti-adipogenic properties opens new avenues for research into the prevention and treatment of obesity and related metabolic disorders. The detailed experimental protocols provided in this guide offer a foundation for researchers to further investigate the synthesis, function, and therapeutic potential of this multifaceted molecule.
